Cas no 1449301-79-4 (Ethyl 5-(3-fluorophenyl)-4-oxo-1,4-dihydropyridine-3-carboxylate)

• Product Name: Ethyl 5-(3-fluorophenyl)-4-oxo-1,4-dihydropyridine-3-carboxylate
• CAS No: 1449301-79-4
• MF: C₁₄H₁₂FNO₃
• MW: 261.248387336731
• MDL: MFCD31654489
• CID: 4783634
• Update Time: 2025-10-29

Ethyl 5-(3-fluorophenyl)-4-oxo-1,4-dihydropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(3-fluorophenyl)-4-oxo-1,4-dihydropyridine-3-carboxylate
• ethyl 5-(3-fluorophenyl)-4-oxo-1H-pyridine-3-carboxylate

• MDL： MFCD31654489
• Inchi： 1S/C14H12FNO3/c1-2-19-14(18)12-8-16-7-11(13(12)17)9-4-3-5-10(15)6-9/h3-8H,2H2,1H3,(H,16,17)
• InChI Key： TVOBTUIVCKYNFI-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1=CNC=C(C(=O)OCC)C1=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 442
• XLogP3: 2.3
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 5-(3-fluorophenyl)-4-oxo-1,4-dihydropyridine-3-carboxylate

Comprehensive Overview of Ethyl 5-(3-fluorophenyl)-4-oxo-1,4-dihydropyridine-3-carboxylate (CAS 1449301-79-4)

Ethyl 5-(3-fluorophenyl)-4-oxo-1,4-dihydropyridine-3-carboxylate (CAS 1449301-79-4) is a fluorinated dihydropyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are widely studied for their bioactivity and applications in drug discovery. The presence of a fluorophenyl moiety enhances its metabolic stability and binding affinity, making it a valuable scaffold for designing novel therapeutic agents.

In recent years, the demand for fluorinated organic compounds has surged due to their unique physicochemical properties. Researchers are particularly interested in CAS 1449301-79-4 for its potential role in modulating enzyme activity or receptor interactions. The ethyl carboxylate group in its structure offers versatility for further chemical modifications, enabling the synthesis of analogs with tailored properties. This aligns with the growing trend of structure-activity relationship (SAR) studies in medicinal chemistry.

The compound’s dihydropyridine core is a well-known pharmacophore found in calcium channel blockers and other bioactive molecules. Its 4-oxo-1,4-dihydropyridine fragment contributes to electron delocalization, which may influence redox properties and ligand-receptor interactions. These characteristics have sparked interest in its application for neurodegenerative disease research and anti-inflammatory drug development, topics frequently searched in academic and industrial databases.

From a synthetic perspective, Ethyl 5-(3-fluorophenyl)-4-oxo-1,4-dihydropyridine-3-carboxylate can be prepared via multicomponent reactions (MCRs) or cyclization strategies, leveraging green chemistry principles to minimize environmental impact. This resonates with the current focus on sustainable synthesis in the pharmaceutical industry. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing its purity and confirming structural integrity.

Beyond pharmaceuticals, CAS 1449301-79-4 may find utility in material science, particularly in the design of organic electronic materials due to its conjugated system. The fluorine atom introduces dipole moments that could enhance charge transport properties, a hot topic in optoelectronics research. Such interdisciplinary applications highlight the compound’s versatility and align with trending searches on functional materials.

In summary, Ethyl 5-(3-fluorophenyl)-4-oxo-1,4-dihydropyridine-3-carboxylate (CAS 1449301-79-4) represents a multifaceted compound with broad relevance in drug discovery, agrochemicals, and advanced materials. Its structural features and modifiable functional groups make it a promising candidate for addressing contemporary challenges in life sciences and nanotechnology. Ongoing research will likely uncover further applications, solidifying its importance in modern chemistry.